![molecular formula C13H10FN5S B4418647 3-{5-[(2-fluorobenzyl)thio]-1H-tetrazol-1-yl}pyridine](/img/structure/B4418647.png)
3-{5-[(2-fluorobenzyl)thio]-1H-tetrazol-1-yl}pyridine
Overview
Description
3-{5-[(2-fluorobenzyl)thio]-1H-tetrazol-1-yl}pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound has been synthesized through various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of 3-{5-[(2-fluorobenzyl)thio]-1H-tetrazol-1-yl}pyridine is not fully understood. However, it is believed to act by inhibiting specific enzymes and proteins in the body. It has been shown to have a high affinity for certain receptors in the central nervous system, making it a potential candidate for the treatment of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. It has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using 3-{5-[(2-fluorobenzyl)thio]-1H-tetrazol-1-yl}pyridine in lab experiments is its high selectivity and potency. It has also been shown to be stable under various conditions, making it a reliable compound for research. However, one of the limitations is its high cost, which can limit its use in some experiments.
Future Directions
There are several future directions for the use of 3-{5-[(2-fluorobenzyl)thio]-1H-tetrazol-1-yl}pyridine in scientific research. One of the significant directions is in the field of drug discovery, where it has shown potential as a candidate for the treatment of various diseases. It can also be used in the development of new imaging techniques for biological systems. Additionally, further research can be conducted to understand its mechanism of action and potential side effects.
In conclusion, this compound is a chemical compound that has shown potential in various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations.
Scientific Research Applications
3-{5-[(2-fluorobenzyl)thio]-1H-tetrazol-1-yl}pyridine has been used in various scientific research applications. One of the significant applications is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate. It has also been studied for its use as a fluorescent probe in biological imaging and as a ligand in catalysis.
properties
IUPAC Name |
3-[5-[(2-fluorophenyl)methylsulfanyl]tetrazol-1-yl]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FN5S/c14-12-6-2-1-4-10(12)9-20-13-16-17-18-19(13)11-5-3-7-15-8-11/h1-8H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSRQUWWRNUWPCW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CSC2=NN=NN2C3=CN=CC=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FN5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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